Mmpip
Mmpip
Potent, selective allosteric antagonist at mGlu7 receptors. Inhibits agonist-induced intracellular calcium mobilisation and cAMP accumulation (IC50 values are 26 and 610 nM). Also displays intrinsic activity; increasing forskolin-induced cAMP accumulation in the absence of an agonist. Exhibits no significant activity at mGluR1, mGluR2, mGluR3, mGluR4, mGluR5, and mGluR8. Also available in Kit: mGlu antagonists
MMPIP HCl is an allosteric mGlu7-selective receptor antagonist.
MMPIP HCl is an allosteric mGlu7-selective receptor antagonist.
Brand Name:
Vulcanchem
CAS No.:
479077-02-6
VCID:
VC0105968
InChI:
InChI=1S/C19H15N3O3/c1-22-15(12-3-5-14(24-2)6-4-12)11-16-17(19(22)23)18(21-25-16)13-7-9-20-10-8-13/h3-11H,1-2H3
SMILES:
CN1C(=CC2=C(C1=O)C(=NO2)C3=CC=NC=C3)C4=CC=C(C=C4)OC
Molecular Formula:
C19H15N3O3
Molecular Weight:
333.3 g/mol
Mmpip
CAS No.: 479077-02-6
Cat. No.: VC0105968
Molecular Formula: C19H15N3O3
Molecular Weight: 333.3 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Potent, selective allosteric antagonist at mGlu7 receptors. Inhibits agonist-induced intracellular calcium mobilisation and cAMP accumulation (IC50 values are 26 and 610 nM). Also displays intrinsic activity; increasing forskolin-induced cAMP accumulation in the absence of an agonist. Exhibits no significant activity at mGluR1, mGluR2, mGluR3, mGluR4, mGluR5, and mGluR8. Also available in Kit: mGlu antagonists MMPIP HCl is an allosteric mGlu7-selective receptor antagonist. |
|---|---|
| CAS No. | 479077-02-6 |
| Molecular Formula | C19H15N3O3 |
| Molecular Weight | 333.3 g/mol |
| IUPAC Name | 6-(4-methoxyphenyl)-5-methyl-3-pyridin-4-yl-[1,2]oxazolo[4,5-c]pyridin-4-one |
| Standard InChI | InChI=1S/C19H15N3O3/c1-22-15(12-3-5-14(24-2)6-4-12)11-16-17(19(22)23)18(21-25-16)13-7-9-20-10-8-13/h3-11H,1-2H3 |
| Standard InChI Key | PDWYBOZNEVALOV-UHFFFAOYSA-N |
| SMILES | CN1C(=CC2=C(C1=O)C(=NO2)C3=CC=NC=C3)C4=CC=C(C=C4)OC |
| Canonical SMILES | CN1C(=CC2=C(C1=O)C(=NO2)C3=CC=NC=C3)C4=CC=C(C=C4)OC |
| Appearance | Solid powder |
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